C.I. Basic Blue 22
C.I. Basic Blue 22
Brand Name:
Vulcanchem
CAS No.:
12217-41-3
VCID:
VC0085758
InChI:
InChI=1S/C21H25N3O2/c1-22-16-10-11-17(23-12-7-13-24(2,3)4)19-18(16)20(25)14-8-5-6-9-15(14)21(19)26/h5-6,8-11H,7,12-13H2,1-4H3,(H-,22,23,25,26)/p+1
SMILES:
CNC1=C2C(=C(C=C1)NCCC[N+](C)(C)C)C(=O)C3=CC=CC=C3C2=O
Molecular Formula:
C21H26N3O2+
Molecular Weight:
352.4 g/mol
C.I. Basic Blue 22
CAS No.: 12217-41-3
Main Products
VCID: VC0085758
Molecular Formula: C21H26N3O2+
Molecular Weight: 352.4 g/mol
| CAS No. | 12217-41-3 |
|---|---|
| Product Name | C.I. Basic Blue 22 |
| Molecular Formula | C21H26N3O2+ |
| Molecular Weight | 352.4 g/mol |
| IUPAC Name | trimethyl-[3-[[4-(methylamino)-9,10-dioxoanthracen-1-yl]amino]propyl]azanium |
| Standard InChI | InChI=1S/C21H25N3O2/c1-22-16-10-11-17(23-12-7-13-24(2,3)4)19-18(16)20(25)14-8-5-6-9-15(14)21(19)26/h5-6,8-11H,7,12-13H2,1-4H3,(H-,22,23,25,26)/p+1 |
| Standard InChIKey | ASWFVRBTTRCNAK-UHFFFAOYSA-O |
| SMILES | CNC1=C2C(=C(C=C1)NCCC[N+](C)(C)C)C(=O)C3=CC=CC=C3C2=O |
| Canonical SMILES | CNC1=C2C(=C(C=C1)NCCC[N+](C)(C)C)C(=O)C3=CC=CC=C3C2=O |
| PubChem Compound | 161043 |
| Last Modified | Nov 11 2021 |
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